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Compound of Interest

Compound Name: 3-Hydroxycyclohexanone

Cat. No.: B1200884 Get Quote

This technical guide provides an in-depth overview of 3-Hydroxycyclohexanone, a versatile

organic compound with applications in various research and development sectors. The

document is intended for researchers, scientists, and professionals in drug development,

offering detailed information on its chemical identity, properties, and synthesis.

Chemical Identity and Nomenclature
3-Hydroxycyclohexanone is a bifunctional molecule containing both a ketone and a hydroxyl

group on a cyclohexane ring.[1][2][3] This structure, specifically a β-hydroxyketone, imparts

unique chemical reactivity, making it a valuable intermediate in organic synthesis.[1]

The compound is uniquely identified by its Chemical Abstracts Service (CAS) registry number,

which is 823-19-8.[1][2][3][4][5] The standard IUPAC name for this compound is 3-

hydroxycyclohexan-1-one.[1][2] It is also known by other synonyms, including "Cyclohexanone,

3-hydroxy-".[3][4]

Physicochemical Properties
The physical and chemical properties of 3-Hydroxycyclohexanone are summarized in the

table below. These properties are crucial for its handling, storage, and application in

experimental settings.
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Property Value Source(s)

CAS Number 823-19-8 [1][2][3][4][5]

Molecular Formula C₆H₁₀O₂ [1][2][3][5]

Molecular Weight 114.14 g/mol [1][2][6]

Appearance
Colorless to pale yellow liquid

or crystalline solid
[2][3]

Boiling Point 95 °C (at 1 Torr) [4][5]

Melting Point 95 °C [2]

Density (Predicted) 1.142 ± 0.06 g/cm³ [2][4]

Solubility

Soluble in polar organic

solvents like chloroform and

methanol.

[2][4][5]

pKa (Predicted) 14.34 ± 0.20 [4][5]

LogP -0.810 (est) [4][7]

InChI Key
TWEVQGUWCLBRMJ-

UHFFFAOYSA-N
[1][2][3]

Canonical SMILES C1CC(CC(=O)C1)O [2][5]

Experimental Protocol: Synthesis of 3-
Hydroxycyclohexanone via Biotransformation
One eco-friendly method for synthesizing 3-hydroxycyclohexanone is through the

biotransformation of 1,3-cyclohexanedione using Baker's Yeast (Saccharomyces cerevisiae).

This method can yield an optically pure product.[8]

Objective: To synthesize 3-hydroxycyclohexanone by the microbial reduction of 1,3-

cyclohexanedione.

Materials:
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1,3-cyclohexanedione

Baker's Yeast (immobilized in polyacrylamide gel)

Sucrose

Water

Magnetic stirrer

Reaction vessel

Procedure:

Yeast Suspension Preparation: A suspension of Baker's Yeast is prepared in water.

Immobilization: The Baker's Yeast is immobilized in a polyacrylamide gel to enhance stability

and ease product isolation.[8]

Reaction Setup: In a suitable reaction vessel, the immobilized Baker's Yeast is added to a

solution of sucrose in water. This provides the necessary coenzymes (NADH) through the

metabolic activity of the yeast.[8]

Substrate Addition: 1,3-cyclohexanedione is added to the yeast suspension.

Incubation: The reaction mixture is stirred magnetically at room temperature for a suitable

period to allow for the enzymatic reduction of the dione to the hydroxy ketone.

Workup and Characterization: Upon completion of the reaction, the product is isolated from

the reaction mixture. The optical rotation of the product can be measured using a polarimeter

to determine the enantiomeric excess.[8]

This biotransformation method has been reported to produce optically pure 3-
hydroxycyclohexanone with an enantiomeric excess (ee) of 93.3%.[8]

Nomenclature and Identifier Relationships
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The following diagram illustrates the logical relationship between the primary identifiers for 3-
Hydroxycyclohexanone.

CAS: 823-19-8 IUPAC: 3-hydroxycyclohexan-1-one Synonym: Cyclohexanone, 3-hydroxy- Synonym: 3-hydroxy-1-cyclohexanone

3-Hydroxycyclohexanone

is identified by is named is also known as is also known as

Click to download full resolution via product page

Caption: Relationship between CAS number, IUPAC name, and synonyms for 3-
Hydroxycyclohexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1200884#3-hydroxycyclohexanone-cas-number-and-
nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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